Cas no 159968-00-0 (Benzo[1,2-b:4,5-b']difuran-2,6-dione,3-(4-butoxyphenyl)-7-phenyl-)

• Product name: Benzo[1,2-b:4,5-b']difuran-2,6-dione,3-(4-butoxyphenyl)-7-phenyl-
• CAS No: 159968-00-0
• MF: C₂₆H₂₀O₅
• MW: 412.434007644653
• CID: 191067
• PubChem ID: 14028796

Benzo[1,2-b:4,5-b']difuran-2,6-dione,3-(4-butoxyphenyl)-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']difuran-2,6-dione,3-(4-butoxyphenyl)-7-phenyl-
• C.I. Disperse Red 356
• C.I.571050
• Disperse Red 356
• Dispersol Red C-BN
• DispersolRed BN-PC
• DTXSID101174746
• 159968-00-0
• 3-(4-Butoxyphenyl)-7-phenylfuro[2,3-f][1]benzofuran-2,6-dione
• 3-(4-Butoxyphenyl)-7-phenylbenzo[1,2-b:4,5-b']difuran-2,6-dione
• 152165-67-8
• NS00021017

• Inchi： InChI=1S/C26H20O5/c1-2-3-13-29-18-11-9-17(10-12-18)24-20-15-21-19(14-22(20)31-26(24)28)23(25(27)30-21)16-7-5-4-6-8-16/h4-12,14-15H,2-3,13H2,1H3
• InChI Key： OZIVGRCTLVMJJN-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C2C(=O)OC3=CC4=C(C5=CC=CC=C5)C(=O)OC4=CC=23)C=C1)CCC

Computed Properties

• Exact Mass: 412.1311
• Monoisotopic Mass: 412.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83